APY29 APY29 APY29 is a IRE1α inhibitor. The accumulation of unfolded proteins under endoplasmic reticulum (ER) stress leads to the activation of the multidomain protein sensor IRE1α as part of the unfolded protein response (UPR). ATP-competitive inhibitors of IRE1α promote dimerization and activation of RNase activity despite blocking kinase autophosphorylation.
Brand Name: Vulcanchem
CAS No.: 1216665-49-4
VCID: VC0519199
InChI: InChI=1S/C17H16N8/c1-2-10(1)13-8-16(25-24-13)22-15-5-6-18-17(23-15)21-11-3-4-12-14(7-11)20-9-19-12/h3-10H,1-2H2,(H,19,20)(H3,18,21,22,23,24,25)
SMILES: C1CC1C2=CC(=NN2)NC3=NC(=NC=C3)NC4=CC5=C(C=C4)N=CN5
Molecular Formula: C17H16N8
Molecular Weight: 332.371

APY29

CAS No.: 1216665-49-4

Inhibitors

VCID: VC0519199

Molecular Formula: C17H16N8

Molecular Weight: 332.371

Purity: >98% (or refer to the Certificate of Analysis)

APY29 - 1216665-49-4

CAS No. 1216665-49-4
Product Name APY29
Molecular Formula C17H16N8
Molecular Weight 332.371
IUPAC Name 2-N-(3H-benzimidazol-5-yl)-4-N-(5-cyclopropyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine
Standard InChI InChI=1S/C17H16N8/c1-2-10(1)13-8-16(25-24-13)22-15-5-6-18-17(23-15)21-11-3-4-12-14(7-11)20-9-19-12/h3-10H,1-2H2,(H,19,20)(H3,18,21,22,23,24,25)
Standard InChIKey WJNBSTLIALIIEW-UHFFFAOYSA-N
SMILES C1CC1C2=CC(=NN2)NC3=NC(=NC=C3)NC4=CC5=C(C=C4)N=CN5
Appearance Solid powder
Description APY29 is a IRE1α inhibitor. The accumulation of unfolded proteins under endoplasmic reticulum (ER) stress leads to the activation of the multidomain protein sensor IRE1α as part of the unfolded protein response (UPR). ATP-competitive inhibitors of IRE1α promote dimerization and activation of RNase activity despite blocking kinase autophosphorylation.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms APY29; APY-29; APY 29.
PubChem Compound 42627755
Last Modified Nov 11 2021
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